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Application Notes and Protocols: A Review of
Purification Methods for Citric Acid
Introduction

Citric acid is a ubiquitous organic acid with wide-ranging applications in the food,

pharmaceutical, and chemical industries.[1] Its utility is often dependent on its purity, with

particular emphasis on the absence of metallic impurities. While various methods exist for the

purification of citric acid, this document reviews the available information on purification

strategies, including the use of ferrocyanide compounds during the production process. The

primary method for industrial-scale citric acid production is through microbial fermentation,

most commonly using the fungus Aspergillus niger.[1] The purification of citric acid from the

fermentation broth is a critical step to ensure its suitability for various applications.[2][3]

While a specific, detailed protocol for the removal of metallic impurities from a final citric acid

solution using calcium ferrocyanide is not extensively documented in publicly available

literature, the use of ferrocyanides during the fermentation stage of citric acid production has

been described as a method to control metal ions that can affect the fermentation yield. This

document will detail the available information on that process and also discuss the

conventional methods of citric acid purification.

I. Use of Ferrocyanide in Citric Acid Fermentation
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Ferrocyanide salts are utilized during the fermentation process to mitigate the inhibitory effects

of certain metal ions on the citric acid-producing microorganisms. A patented method describes

the addition of ferrocyanide to the fermentation medium to facilitate the production of citric acid,

particularly when using impure carbon sources like molasses.[4]

Experimental Protocol: Addition of Ferrocyanide during Fermentation

This protocol is adapted from a patented method for citric acid production.[4]

1. Preparation of Ferrocyanide-Calcium Hydroxide Solution:

Dissolve 24 pounds of sodium ferrocyanide and 32 pounds of calcium hydroxide in 20

gallons of water.

Sterilize the solution by heating to 100°C.

Cool the solution to approximately room temperature.

2. Preparation of Fermentation Medium:

Prepare a fermentation medium by diluting an impure carbon source (e.g., molasses) with

water to achieve a sugar concentration of 13.1% w/v.[4]

Sterilize the fermentation medium at 115°C for 15 minutes and then cool to 30°C.[4]

3. Addition of Ferrocyanide Solution:

Add the sterilized and cooled ferrocyanide-calcium hydroxide solution to the sterilized and

cooled fermentation medium.

The addition of this solution will adjust the pH of the medium to approximately 7.8.[4]

4. Inoculation and Fermentation:

Inoculate the medium with a spore suspension of a citric acid-producing organism, such as

Aspergillus sp.[4]

Carry out the fermentation at 31°C with agitation.[4]
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Logical Relationship of Ferrocyanide Addition in Fermentation

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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